Cas no 2171275-74-2 ((2R)-2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-hydroxypropanoic acid)

• Product Name: (2R)-2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-hydroxypropanoic acid
• CAS No: 2171275-74-2
• MF: C₂₂H₂₄N₂O₆
• MW: 412.435766220093
• CID: 6079831
• PubChem ID: 165563576
• Update Time: 2025-10-28

(2R)-2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-hydroxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• (2R)-2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-hydroxypropanoic acid
• 2171275-74-2
• (2R)-2-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]-3-hydroxypropanoic acid
• EN300-1549122

• Inchi： 1S/C22H24N2O6/c1-13(10-20(26)24-19(11-25)21(27)28)23-22(29)30-12-18-16-8-4-2-6-14(16)15-7-3-5-9-17(15)18/h2-9,13,18-19,25H,10-12H2,1H3,(H,23,29)(H,24,26)(H,27,28)/t13-,19-/m1/s1
• InChI Key： LZCUHFIZGSAEIO-BFUOFWGJSA-N
• SMILES： O(C(N[C@H](C)CC(N[C@@H](C(=O)O)CO)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 412.16343649g/mol
• Monoisotopic Mass: 412.16343649g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 9
• Complexity: 605
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 125Ų

Additional information on (2R)-2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-hydroxypropanoic acid

Introduction to (2R)-2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-hydroxypropanoic Acid (CAS No. 2171275-74-2)

(2R-2-(3R-3-{(^9H-fluoren-⁹-yl)methoxycarbonyl}amino)butanamido-3-hydroxypropanoic acid) is a highly specialized compound with significant implications in the field of pharmaceutical research and development. This compound, identified by its CAS number CAS No. 2171275-74-2, has garnered attention due to its unique structural properties and potential applications in medicinal chemistry.

The molecular structure of this compound features a complex arrangement of functional groups, including an amino group, a carboxylic acid group, and a fluorenylmethoxycarbonyl moiety. These features contribute to its versatility and make it a valuable candidate for further investigation in drug discovery and synthesis.

In recent years, there has been growing interest in the development of novel compounds that can modulate biological pathways associated with various diseases. The specific stereochemistry of (2R-2-(3R-3-{(^9H-fluoren-⁹-yl)methoxycarbonyl}amino)butanamido-3-hydroxypropanoic acid) makes it particularly attractive for such applications. Researchers have been exploring its potential as a lead compound in the synthesis of targeted therapeutics, particularly in the areas of oncology and neurology.

The fluorenylmethoxycarbonyl (Fmoc) group in the compound's structure is particularly noteworthy. Fmoc groups are commonly used in peptide synthesis due to their stability and ease of removal under mild conditions. This characteristic makes (2R-2-(3R-3-{(^9H-fluoren-⁹-yl)methoxycarbonyl}amino)butanamido-3-hydroxypropanoic acid) a promising candidate for the development of peptidomimetics and other biologically active molecules.

The compound's chiral center at the (R) configuration is another critical feature. Chirality plays a crucial role in the biological activity of many drugs, as enantiomers can exhibit different pharmacological properties. The precise stereochemistry of this compound ensures that it can interact effectively with biological targets, making it a valuable tool for medicinal chemists.

In recent studies, researchers have been investigating the potential of (2R-2-(3R-3-{(^9H-fluoren-⁹-yl)methoxycarbonyl}amino)butanamido-